N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H19N5O3S2/c29-19(26-16-5-6-17-18(9-16)31-13-30-17)11-32-22-20-21(24-12-25-22)27-23(33-20)28-8-7-14-3-1-2-4-15(14)10-28/h1-6,9,12H,7-8,10-11,13H2,(H,26,29)
• InChI Key: FXEQARHFSMUQIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(S3)C(=NC=N4)SCC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H19N5O3S2
• Molecular Weight: 477.6 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19N5O3S2 and its molecular weight is 477.56. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

Heterocyclic Compound Synthesis : This compound is part of research efforts aimed at synthesizing novel heterocyclic compounds with potential biological activities. For instance, research has focused on creating benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from certain key precursors for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020). These efforts highlight the compound's role as a building block in medicinal chemistry, particularly in designing drugs with specific pharmacological activities.

Antioxidant Activity : The antioxidant potential of novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives, including the target compound, has been explored. Such research underscores the importance of these compounds in mitigating oxidative stress, which is implicated in various diseases and pathological conditions (Salem et al., 2015).

Antibacterial Agents : The synthesis and characterization of novel derivatives containing the target compound and their evaluation as potent antibacterial agents have been documented. These studies suggest the potential utility of these compounds in developing new antibacterial drugs to combat resistant microbial strains (Bhoi et al., 2015).

Src Kinase Inhibition and Anticancer Activities : Research into N-benzyl-substituted acetamide derivatives, including compounds structurally related to the target compound, has shown promise in inhibiting Src kinase activity and demonstrating anticancer effects. This line of inquiry is crucial for cancer therapeutics, especially in targeting specific signaling pathways involved in tumor progression and metastasis (Fallah-Tafti et al., 2011).